3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole

• IUPAC Name: 3-(3-chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
• InChI: InChI=1S/C18H17ClN4S2/c19-15-13-6-2-3-7-14(13)25-16(15)17-20-21-18-23(17)11-12(24-18)10-22-8-4-1-5-9-22/h2-3,6-7,11H,1,4-5,8-10H2
• InChI Key: GRDOQQXBBNZGCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CN3C(=NN=C3S2)C4=C(C5=CC=CC=C5S4)Cl
• Molecular Formula: C18H17ClN4S2
• Molecular Weight: 388.9 g/mol

Description

The compound “3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole” is a chemical compound with the molecular formula C18H17ClN4S2 and a molecular weight of 388.93. It is not intended for human or veterinary use and is available for research use only.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular formula of C18H17ClN4S2 and a molecular weight of 388.93.

Scientific Research Applications

Pharmacokinetics and Metabolism

Research into the pharmacokinetics and metabolism of related compounds helps understand how they are absorbed, distributed, metabolized, and excreted in the body. For example, studies on drugs like SB-649868, a novel orexin 1 and 2 receptor antagonist, explore its disposition and metabolism in humans, providing insight into its potential therapeutic applications for insomnia treatment (Renzulli et al., 2011).

Therapeutic Potential

Exploring the therapeutic potential of novel compounds is a significant area of research. For instance, alprazolam, a triazole analog of the benzodiazepine class, was investigated for its effectiveness as a symptomatic treatment for essential tremor, demonstrating its utility as an alternative agent for patients intolerant to other treatments (Gunal et al., 2000).

Drug Safety and Toxicology

Evaluating the safety and potential toxicological effects of new compounds is crucial. Studies on drugs like voriconazole, a broad-spectrum triazole antifungal agent, have been linked to acute photosensitivity and skin carcinogenesis, underlining the importance of assessing long-term safety and side effects (Haylett et al., 2013).

Antifungal Applications

Some triazoles, like voriconazole, have demonstrated efficacy in treating invasive aspergillosis, showcasing the role of these compounds in antifungal therapy. Clinical trials have compared voriconazole with amphotericin B, highlighting its superior efficacy and survival benefits, despite the need for monitoring adverse effects (Herbrecht et al., 2002).

Safety and Hazards

As this compound is not intended for human or veterinary use, it should be handled with care and used only for research purposes.

Future Directions

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the study of such compounds, including “3-(3-Chloro-1-benzothiophen-2-yl)-6-(piperidin-1-ylmethyl)[1,3]thiazolo[2,3-c][1,2,4]triazole”, could lead to the discovery and biological evaluation of potential drugs.